(3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride
Overview
Description
Scientific Research Applications
Vibrational Circular Dichroism Spectroscopy
(Urbanová et al., 2002) studied the structures of intermediates in the synthesis of pharmaceuticals like paroxetine and femoxetine using vibrational circular dichroism (VCD) spectroscopy. The VCD spectra were sensitive to geometry changes, including subtle variations caused by intermolecular aggregation, demonstrating its utility in the structural analysis of chiral pharmaceuticals.
Aza-Prins Cyclization in Synthesis
(Yadav et al., 2010) described an efficient synthesis method for 4-fluoropiperidines, employing aza-Prins cyclization. This method offers high cis-selectivity and is cost-effective, proving its significance in synthesizing 4-fluoropiperidines, which may include compounds like (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride.
Paroxetine Hydrochloride Analysis
(Germann et al., 2013) conducted a comprehensive study on paroxetine hydrochloride, a derivative of phenylpiperidine. This research includes spectroscopic data and analytical methods, which could be relevant in studying related compounds such as (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride.
Enantiomeric Enrichment and Analysis
(Navratilova et al., 2001) and (Navratilova, 2001) explored the enantiomeric enrichment of derivatives of 4-fluorophenylpiperidine, closely related to (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride. Their studies highlighted the importance of analyzing enantiomeric purity and interactions in solutions.
Stereochemistry of Diastereoisomeric Compounds
(Casy & Jeffery, 1972) discussed the synthesis and stereochemistry of diastereoisomeric compounds, including piperidin-4-ols. This research is relevant for understanding the stereochemical configurations of similar compounds like (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride.
Synthesis of Fluoropiperidines
(Rosenblum et al., 1998) and (Déchamps et al., 2007) provided insights into the synthesis of fluoropiperidines, which are crucial for understanding the synthesis pathways of (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride.
Synthesis and Functionalization of Fluorinated Compounds
(Pesti et al., 2000) and (Sawada et al., 2000) focused on the synthesis and functionalization of fluorinated compounds, demonstrating methodologies that may be applicable to the compound .
Configurational Assignments of Piperidinols
(Casy, 1966) explored the configurational assignments of piperidinols, providing valuable insights into the structural analysis of similar compounds like (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride.
Synthesis of Aminopiperidinols
(Grishina et al., 2011) highlighted an efficient synthesis of aminopiperidinols, which are precursors for aminohydroxylated piperidine alkaloid analogs, potentially relevant to the synthesis of (3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride.
Safety and Hazards
properties
IUPAC Name |
(3R,4R)-3-fluoropiperidin-4-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10FNO.ClH/c6-4-3-7-2-1-5(4)8;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGRYZBPWUNRGDD-TYSVMGFPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]([C@@H]1O)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-rel-3-Fluoropiperidin-4-ol hydrochloride | |
CAS RN |
955028-84-9 |
Source
|
| Record name | 4-Piperidinol, 3-fluoro-, hydrochloride (1:1), (3R,4R)-rel- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=955028-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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